Cas no 886215-55-0 (methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate)

• Product Name: methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate
• CAS No: 886215-55-0
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 868995
• Update Time: 2025-05-26

methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINEPROPANOIC ACID, A-AMINO-6-(TRIFLUOROMETHYL)-, METHYL ESTER, (AS)-
• METHYL (2S)-2-AMINO-3-[6-(TRIFLUOROMETHYL)(3-PYRIDYL)]PROPANOATE
• methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate

• Inchi： 1S/C10H11F3N2O2/c1-17-9(16)7(14)4-6-2-3-8(15-5-6)10(11,12)13/h2-3,5,7H,4,14H2,1H3/t7-/m0/s1
• InChI Key： OHIOGPXRWIHXSB-ZETCQYMHSA-N
• SMILES： C(OC)(=O)[C@@H](N)CC1=CC=C(C(F)(F)F)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate

Methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate (CAS No. 886215-55-0): A Comprehensive Overview

Methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate, identified by its CAS number 886215-55-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a chiral center at the 2-position and the incorporation of a trifluoromethyl group on the pyridine ring contribute to its unique chemical and pharmacological properties.

The compound's structure consists of a propanoate backbone modified with an amino group at the 2-position and a pyridine moiety substituted with a trifluoromethyl group at the 6-position. This specific arrangement imparts distinct physicochemical characteristics, including solubility, metabolic stability, and interaction profiles with biological targets. The trifluoromethyl group, in particular, is known to enhance binding affinity and metabolic resistance, making it a valuable feature in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of Methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention. The chiral center at the 2-position further enhances its potential as a pharmacophore, allowing for the development of enantiomerically pure derivatives with improved selectivity and reduced side effects.

In vitro studies have demonstrated the compound's ability to modulate key signaling pathways associated with diseases such as cancer, neurodegeneration, and autoimmune disorders. The trifluoromethyl group's electron-withdrawing effect influences the compound's reactivity and stability, which are critical factors in drug design. Additionally, the pyridine ring provides a versatile scaffold for further chemical modifications, enabling the synthesis of analogs with tailored pharmacological properties.

The synthesis of Methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate involves multi-step organic reactions, including stereoselective synthesis to ensure the correct configuration at the chiral center. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for preclinical and clinical studies. The compound's stability under various storage conditions and its compatibility with standard analytical techniques further enhance its utility in research settings.

Current research is focused on evaluating the pharmacokinetic profile of Methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate in animal models. Preliminary data indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug candidate selection. Further investigations are underway to assess its safety profile and potential therapeutic efficacy in human trials. The integration of high-throughput screening technologies has expedited the identification of lead compounds derived from this scaffold, accelerating the drug discovery process.

The role of Methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable building block for generating libraries of novel compounds through structure-based drug design. The combination of computational modeling with experimental validation has been instrumental in optimizing its pharmacological properties. This approach aligns with contemporary trends in drug development, emphasizing precision medicine and personalized therapies.

The future prospects of Methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate are promising, given its unique structural features and potential biological activities. Ongoing research aims to uncover new mechanisms of action and expand its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating these findings into clinical practice. As our understanding of disease mechanisms evolves, compounds like Methyl (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoate will continue to play a pivotal role in advancing therapeutic strategies.